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Compound of Interest

Compound Name: Titanium triisostearoylisopropoxide

Cat. No.: B008528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical substance with CAS

number 61417-49-0, identified as Titanium triisostearoylisopropoxide. It is an

organometallic compound primarily utilized as a coupling agent and surface modifier in various

industrial applications, particularly in cosmetics and polymer composites. This document details

its physicochemical properties, synthesis, mechanism of action, applications, and toxicological

profile, presenting data in a structured format for ease of reference and comparison.

Chemical Identification and Physicochemical
Properties
Titanium triisostearoylisopropoxide is the chemical name associated with CAS number

61417-49-0. It is also known by several synonyms, including Isopropyl titanium triisostearate

and Tris(isooctadecanoato-O)(propan-2-olato)titanium[1][2]. There are some discrepancies in

the reported molecular formula and weight across different sources, which are noted in the

table below.

Table 1: Physicochemical Properties of Titanium Triisostearoylisopropoxide
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Property Value Source(s)

CAS Number 61417-49-0 [1][3]

Molecular Formula C57H116O7Ti [3]

C228H436O16Ti [1][2]

Molecular Weight 961.4 g/mol [3]

3481.76 g/mol [1][2]

Appearance
Burgundy transparent viscous

liquid
[1][3]

Density
Approximately 0.95 g/cm³ at

25°C
[1][3]

Boiling Point 400.8 °C at 760 mmHg [1][4]

Flash Point 93 °C - 105°C [1][3]

Refractive Index 1.4810 [1][3]

Vapor Pressure 60.2 hPa at 25°C [1][3]

Water Solubility 597 μg/L at 25°C [1]

Synthesis
The most common method for synthesizing Titanium triisostearoylisopropoxide is through a

transesterification reaction between a titanium alkoxide precursor, typically titanium

tetraisopropoxide, and isostearic acid.[3][5] The isopropoxy groups on the titanium atom are

sequentially replaced by isostearate groups.

Experimental Protocol: Synthesis of Titanium
Triisostearoylisopropoxide
This protocol is a representative example based on general descriptions of the synthesis.[3][5]

Materials:
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Titanium tetraisopropoxide

Isostearic acid (3 equivalents)

An inert solvent (e.g., toluene)

Nitrogen gas supply

Reaction vessel with a stirrer, condenser, and thermometer

Procedure:

Charge the reaction vessel with titanium tetraisopropoxide and the inert solvent under a

nitrogen atmosphere to prevent hydrolysis from atmospheric moisture.

Begin stirring and gradually add three equivalents of isostearic acid to the mixture.

Heat the reaction mixture to a temperature range of 180-220°C.

The isopropanol byproduct is continuously removed, often as an azeotrope with the solvent,

to drive the reaction to completion.

The reaction progress can be monitored by measuring the amount of isopropanol collected.

Once the reaction is complete, the solvent is removed under reduced pressure.

The resulting product, Titanium triisostearoylisopropoxide, is a viscous liquid and can be

further purified if necessary, for example, by filtration.

Synthesis Workflow Diagram
Caption: Synthesis of Titanium Triisostearoylisopropoxide.

Mechanism of Action as a Coupling Agent
Titanium triisostearoylisopropoxide functions as a coupling agent by acting as a molecular

bridge between inorganic and organic materials, thereby improving their compatibility and

adhesion.[6][7] The isopropoxide group can hydrolyze to form a reactive Ti-OH group that
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bonds with hydroxyl groups on the surface of inorganic fillers. The long, bulky isostearoyl

groups then physically entangle with the polymer matrix, creating a strong bond.[8]

Mechanism of Action Diagram
Caption: Mechanism of a Titanate Coupling Agent.

Applications
The primary applications of Titanium triisostearoylisopropoxide are in the cosmetics and

polymer industries, where it serves to improve the properties of composite materials.

Table 2: Applications of Titanium Triisostearoylisopropoxide

Industry Application Function Source(s)

Cosmetics

Makeup (foundations,

concealers, lipstick),

Sunscreens

Surface treatment for

pigments, dispersing

agent, enhances

adherence and

texture.

[9][10][11]

Plastics & Rubber
Filled polymer

composites

Improves compatibility

between inorganic

fillers (e.g., CaCO3,

clay) and the polymer

matrix, enhancing

mechanical

properties.

[12][13]

Coatings Paints and coatings

Improves adhesion

and durability,

facilitates pigment

dispersion.

[12]

Magnetic Recording Magnetic media

Improves dispersion

of magnetic particles

and their adhesion to

the substrate.

[12]
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Toxicological Profile
The safety of Isopropyl Titanium Triisostearate has been evaluated for its use in cosmetics. The

Cosmetic Ingredient Review (CIR) Expert Panel concluded that it is safe in cosmetics in the

present practices of use and concentration when used as a surface modifier.[5] Studies have

shown it to be non-irritating and non-sensitizing to the skin in human tests.[5] The oral and

dermal toxicity are reported to be low. However, toxicological data for other applications and

exposure routes are limited. The thermal decomposition of titanium alkoxides can lead to the

formation of titanium dioxide (TiO2).[14][15] While TiO2 is generally considered to have low

toxicity, nanoparticles of TiO2 have been classified as "possibly carcinogenic to humans" by the

International Agency for Research on Cancer (IARC) through inhalation.[15][16]

Table 3: Summary of Toxicological Data

Test Result Source(s)

Acute Oral Toxicity (rats) LD50 > 10,000 mg/kg

Acute Dermal Toxicity (rabbits) LD50 > 10,000 mg/kg

Skin Irritation (rabbits) No skin irritation

Eye Irritation (rabbits) No eye irritation

Skin Sensitization (humans) Non-sensitizer [5]

Conclusion
Titanium triisostearoylisopropoxide (CAS 61417-49-0) is a versatile organotitanate that

plays a crucial role as a coupling agent in various industrial applications. Its ability to chemically

bridge inorganic fillers and organic polymers leads to significant improvements in the properties

of composite materials. While it has a favorable safety profile for cosmetic use, appropriate

handling and safety precautions should be observed, particularly in industrial settings where

exposure levels may be higher. Further research into its long-term environmental fate and

potential toxicological effects in non-cosmetic applications would be beneficial for a more

complete understanding of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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